Cas no 946367-96-0 (2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 946367-96-0
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 5517234
• Update Time: 2025-05-19

2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methoxy-N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-7-quinolinyl]-
• 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C22H20N2O3S/c1-27-19-8-3-2-7-17(19)21(25)23-16-11-10-15-6-4-12-24(18(15)14-16)22(26)20-9-5-13-28-20/h2-3,5,7-11,13-14H,4,6,12H2,1H3,(H,23,25)
• InChI Key： MRDRTRKVEJOURD-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1SC=CC=1)=O)(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Comprehensive Overview of 2-Methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946367-96-0)

2-Methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946367-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features combining a tetrahydroquinoline core, thiophene moiety, and benzamide group, presents a fascinating case study for researchers exploring novel bioactive molecules. Its molecular complexity and potential applications make it a subject of interest in drug discovery and development.

The compound's structure is characterized by the presence of a methoxy group at the 2-position of the benzamide ring, which can influence its electronic properties and binding affinity to biological targets. The thiophene-2-carbonyl fragment introduces heterocyclic diversity, potentially enhancing interactions with enzymes or receptors. Researchers investigating small molecule inhibitors or modulators of protein-protein interactions often consider such structurally sophisticated compounds as valuable starting points for medicinal chemistry programs.

In recent years, the scientific community has shown growing interest in tetrahydroquinoline derivatives due to their prevalence in pharmacologically active compounds. The 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide represents an interesting variation in this class, with its combination of aromatic and heteroaromatic systems potentially offering unique biological properties. Current research trends suggest that such molecules may have applications in addressing challenges related to neurodegenerative diseases, inflammatory conditions, or metabolic disorders, though specific applications for this compound remain under investigation.

The synthesis of 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide typically involves multi-step organic transformations, including amide bond formation and heterocyclic coupling reactions. The presence of the thiophene ring in the structure may contribute to improved metabolic stability compared to purely phenyl-based analogs, a consideration increasingly important in modern drug design paradigms. Researchers exploring structure-activity relationships in medicinal chemistry often investigate how such variations affect biological activity and pharmacokinetic properties.

From a physicochemical perspective, CAS No. 946367-96-0 exhibits properties typical of moderately lipophilic drug-like molecules. The methoxy group and benzamide moiety influence its solubility profile, while the tetrahydroquinoline core contributes to its three-dimensional shape. These characteristics are crucial for researchers performing molecular docking studies or virtual screening campaigns, particularly in the context of computer-aided drug design (CADD) approaches that are revolutionizing pharmaceutical research.

The potential applications of 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide extend beyond pharmaceutical uses. Materials scientists have shown interest in similar structures for developing organic electronic materials or molecular sensors, leveraging the electron-rich nature of the thiophene and quinoline components. The compound's photophysical properties, influenced by its conjugated system, might make it suitable for specialized applications in optoelectronic devices or as a fluorescent probe in biochemical assays.

Quality control and characterization of 946367-96-0 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. Mass spectrometry provides molecular weight verification, crucial for researchers requiring high-quality compounds for their investigations. The growing emphasis on reproducible research in chemical sciences has made such rigorous characterization increasingly important for compounds used in biological studies.

In the context of current research trends, 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide represents an interesting case study in fragment-based drug discovery. The compound's modular structure allows for systematic exploration of how individual components contribute to overall biological activity. This approach aligns with modern strategies in medicinal chemistry that emphasize molecular complexity and three-dimensionality in lead compound development.

Safety considerations for handling CAS No. 946367-96-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Researchers increasingly focus on green chemistry principles when developing synthetic routes to such compounds, reflecting broader trends toward sustainable scientific practices.

The commercial availability of 2-methoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide from specialty chemical suppliers has facilitated its investigation in various research contexts. Pricing and availability may vary depending on purity requirements and quantity, with custom synthesis options available for researchers needing specific isotopic labeling or structural modifications. The compound's growing profile in scientific literature suggests increasing demand from the research community.

Future research directions for 946367-96-0 may include detailed investigations of its biological activity profile, potential therapeutic applications, or further structural optimization. The compound serves as an excellent example of how modern medicinal chemistry combines heterocyclic diversity with structural complexity to explore new chemical space for drug discovery. Its continued study will likely contribute valuable insights to the field of small molecule drug development and molecular design.